Cas no 477712-75-7 (3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole)

• Product Name: 3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole
• CAS No: 477712-75-7
• MF: C₂₅H₂₂Cl₂N₂O₃S
• MW: 501.424783229828
• CID: 5224561
• Update Time: 2026-03-07

3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLOROBENZYL 3-[1-(MESITYLSULFONYL)-1H-PYRAZOL-3-YL]PHENYL ETHER
• 3-(3-[(2,4-DICHLOROBENZYL)OXY]PHENYL)-1-(MESITYLSULFONYL)-1H-PYRAZOLE
• 3-{3-[(2,4-dichlorophenyl)methoxy]phenyl}-1-(2,4,6-trimethylbenzenesulfonyl)-1H-pyrazole
• 1H-Pyrazole, 3-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-1-[(2,4,6-trimethylphenyl)sulfonyl]-
• 3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole
• 3-[3-[(2,4-dichlorophenyl)methoxy]phenyl]-1-(2,4,6-trimethylphenyl)sulfonylpyrazole
• Oprea1_165604

• Inchi： 1S/C25H22Cl2N2O3S/c1-16-11-17(2)25(18(3)12-16)33(30,31)29-10-9-24(28-29)19-5-4-6-22(13-19)32-15-20-7-8-21(26)14-23(20)27/h4-14H,15H2,1-3H3
• InChI Key： VIJZDQPHSILYMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COC1=CC=CC(=C1)C1C=CN(N=1)S(C1C(C)=CC(C)=CC=1C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 736
• XLogP3: 6.9
• Topological Polar Surface Area: 69.6